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Compound of Interest

Compound Name: Sarisan

Cat. No.: B1681472 Get Quote

For researchers and scientists engaged in drug development and laboratory research, the

proper management and disposal of chemical waste is a critical component of operational

safety and environmental responsibility. This guide provides a detailed protocol for the proper

disposal of Sarisan, also known as Asaricin, a phenolic derivative with antifungal and

insecticidal properties.[1] Due to the absence of a specific, comprehensive Safety Data Sheet

(SDS) for Sarisan (Asaricin), the following procedures are based on best practices for the

disposal of structurally related compounds, such as phenolic derivatives and benzodioxoles.

It is imperative to treat Sarisan as a hazardous substance and to follow all local, state, and

federal regulations for hazardous waste disposal.

Physicochemical and Hazard Profile of Sarisan
While detailed toxicity data for Sarisan is not readily available, its classification as a phenolic

derivative and a member of the benzodioxole family necessitates careful handling.[2][3] The

table below summarizes the known properties of Sarisan.
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Property Value

Synonyms
Asaricin, 5-methoxy-6-(2-propenyl)-1,3-

benzodioxole

CAS Number 18607-93-7

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Boiling Point (est.) 259.00 to 260.00 °C @ 760.00 mm Hg

Flash Point (est.) 185.00 °F / 85.30 °C

Solubility Soluble in alcohol; Insoluble in water

Data sourced from The Good Scents Company and Guidechem.[2][4]

Experimental Protocol for Proper Disposal
The following step-by-step procedure should be followed for the safe handling and disposal of

Sarisan waste.

1. Personal Protective Equipment (PPE): Before handling Sarisan waste, it is mandatory to

wear appropriate PPE to minimize exposure risk. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A flame-resistant lab coat.

Respiratory Protection: If working in an area with poor ventilation or a risk of aerosolization, a

respirator should be used.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid Sarisan waste, including contaminated items such as

absorbent materials, paper towels, and disposable PPE, in a dedicated, clearly labeled, and
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sealable hazardous waste container.

Liquid Waste: Solutions containing Sarisan should be collected in a compatible, leak-proof

container with a secure lid.

Empty Containers: Containers that have held Sarisan must be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as

hazardous chemical waste. After thorough cleaning, the container can be disposed of as

non-hazardous waste, ensuring the label is defaced or removed.[5]

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Sarisan (Asaricin)".

Store the sealed waste containers in a designated, cool, dry, and well-ventilated area.

Ensure that Sarisan waste is segregated from incompatible materials, particularly strong

oxidizing agents.

4. Disposal Method:

Do not dispose of Sarisan down the drain or in regular trash.[6]

The primary and recommended method of disposal is through a licensed chemical waste

disposal company.

The most probable method of disposal will be incineration in a permitted hazardous waste

incinerator.[7][8][9]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and proper disposal of Sarisan waste.[5]

Spill Management
In the event of a Sarisan spill, the following steps should be taken:

Evacuate all non-essential personnel from the immediate area.
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Ensure the area is well-ventilated.

Wear the appropriate PPE as described above.

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.[6]

Carefully collect the absorbed material and place it into a suitable, labeled, and sealed

container for disposal as hazardous waste.

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Sarisan.
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Sarisan Disposal Workflow

Sarisan Waste Generated

Don Appropriate PPE

Solid or Liquid Waste?

Spill Occurs

Collect in Labeled
Hazardous Waste Container

Solid

Collect in Labeled, Leak-Proof
Hazardous Waste Container

Liquid

Store in Designated
Secure Area

Absorb with Inert Material

Collect Absorbed Material
into Hazardous Waste Container

Contact EHS for Pickup

Disposal by Licensed
Waste Management Company

Click to download full resolution via product page

A workflow for the proper disposal of Sarisan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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